Cas no 1216406-90-4 (Dehydro AMlodipine Oxalate)

• Product Name: Dehydro AMlodipine Oxalate
• CAS No: 1216406-90-4
• MF: C₂₂H₂₅ClN₂O₉
• MW: 496.894905805588
• CID: 1004491
• PubChem ID: 46780580
• Update Time: 2025-07-16

Dehydro AMlodipine Oxalate Chemical and Physical Properties

Names and Identifiers

• Dehydro AMlodipine Oxalate
• 2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-3,5-pyridinedicarboxylic Acid 3-Ethyl 5-Methyl Ester Oxalate
• Amlodipine Impurity D
• 3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methylpyridine-3,5-dicarboxylate,oxalic acid
• H8GH7R7PBR
• 3,5-Pyridinedicarboxylic acid, 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-, 3-ethyl 5-methyl ester, ethanedioate (1:1)
• AKOS030255870
• 3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methylpyridine-3,5-dicarboxylate;oxalic acid
• 3-Ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methylpyridine-3,5-dicarboxylate oxalate
• DTXSID50675661
• 1216406-90-4
• Oxalic acid--3-ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methylpyridine-3,5-dicarboxylate (1/1)
• J-004555
• 3,5-Pyridinedicarboxylic acid, 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-, 3-ethyl 5-methyl ester, ethanedioate
• VAHKAMHZXZAAGV-UHFFFAOYSA-N
• DehydroAmlodipine Oxalate

• Inchi： 1S/C20H23ClN2O5.C2H2O4/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;3-1(4)2(5)6/h5-8H,4,9-11,22H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： VAHKAMHZXZAAGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)OC)=C(C)N=C(COCCN)C=1C(=O)OCC.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 496.12500
• Monoisotopic Mass: 496.1248581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 592
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Melting Point: 106-108?C
• PSA: 175.34000
• LogP: 3.00490

Additional information on Dehydro AMlodipine Oxalate

Comprehensive Overview of Dehydro AMlodipine Oxalate (CAS No. 1216406-90-4): Properties, Applications, and Research Insights

Dehydro AMlodipine Oxalate (CAS No. 1216406-90-4) is a derivative of the well-known calcium channel blocker amlodipine, which is widely used in the management of hypertension and coronary artery disease. This compound has garnered significant attention in pharmaceutical research due to its potential enhanced bioavailability and metabolic stability compared to its parent molecule. The oxalate salt form further improves solubility, making it a promising candidate for advanced drug formulations.

Recent studies highlight the growing interest in dehydro derivatives of established drugs, as they often exhibit improved pharmacokinetic profiles. Researchers are particularly focused on how Dehydro AMlodipine Oxalate interacts with L-type calcium channels, a key mechanism in cardiovascular therapeutics. The compound's unique structural modifications may reduce side effects like peripheral edema, a common concern with traditional amlodipine besylate formulations.

From a synthetic chemistry perspective, the preparation of CAS 1216406-90-4 involves carefully controlled oxidation and salt formation processes. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), which is critical for preclinical studies. Stability testing under various pH conditions suggests superior shelf-life characteristics compared to other amlodipine analogs.

The pharmaceutical industry's shift toward next-generation antihypertensives has increased demand for innovative compounds like Dehydro AMlodipine Oxalate. Patent databases reveal multiple applications exploring its use in combination therapies with angiotensin receptor blockers (ARBs) or diuretics. Such combinations could address the prevalent issue of treatment-resistant hypertension, a frequently searched topic in medical forums.

Emerging trends in personalized medicine have also spurred interest in this compound. Pharmacogenomic studies investigate how genetic variations in CYP3A4 enzymes affect Dehydro AMlodipine Oxalate metabolism, potentially enabling dose optimization for different patient populations. This aligns with current healthcare emphasis on precision dosing and reduced adverse drug reactions.

Environmental considerations in drug development have led to evaluations of green chemistry synthesis routes for CAS 1216406-90-4. Recent publications describe solvent-free crystallization methods that minimize waste generation while maintaining yield efficiency. These advancements respond to growing regulatory pressures and the pharmaceutical sector's sustainability goals.

Analytical method development for Dehydro AMlodipine Oxalate quantification in biological matrices represents another active research area. Novel UPLC-MS/MS assays with detection limits below 0.1 ng/mL enable precise pharmacokinetic studies, addressing clinicians' needs for reliable therapeutic drug monitoring protocols.

The compound's potential extends beyond cardiovascular applications. Preliminary in vitro data suggest possible neuroprotective effects through voltage-gated calcium channel modulation in neuronal cells. This has sparked investigations into repurposing Dehydro AMlodipine Oxalate for neurodegenerative disorders, a highly searched medical topic globally.

Quality control standards for CAS 1216406-90-4 continue to evolve, with recent pharmacopeial discussions focusing on appropriate impurity profiling. The presence of process-related derivatives must be carefully monitored to ensure batch-to-batch consistency, particularly for GMP manufacturing.

Market analysts project steady growth for innovative hypertension therapeutics containing modified calcium channel blockers like Dehydro AMlodipine Oxalate. This reflects broader healthcare trends toward chronic disease management solutions with improved patient compliance profiles, especially in aging populations.

Ongoing clinical trials are evaluating the compound's 24-hour blood pressure control efficacy compared to conventional therapies. Such studies frequently appear in literature searches by healthcare professionals seeking evidence-based treatment updates for complex hypertension cases.

Formulation scientists are exploring novel delivery systems for Dehydro AMlodipine Oxalate, including nanoparticle carriers and transdermal patches. These technologies aim to overcome limitations of oral administration while maintaining consistent plasma concentrations - a key consideration in cardiovascular drug development.

The intellectual property landscape surrounding CAS 1216406-90-4 reveals strategic patent filings covering crystalline polymorphs, which can significantly influence a drug's performance characteristics. This technical aspect frequently appears in pharma patent searches by industry professionals.

As regulatory agencies emphasize quality by design principles, the development of Dehydro AMlodipine Oxalate exemplifies modern approaches to quality risk management in API manufacturing. This includes comprehensive characterization of critical material attributes throughout the synthetic pathway.

Future research directions may explore the compound's potential in pulmonary hypertension indications or its effects on vascular remodeling processes. Such investigations would address unmet medical needs frequently discussed in cardiovascular research communities.